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Compound of Interest

Compound Name: MRS2365

Cat. No.: B15569051

For researchers, scientists, and drug development professionals, the following provides crucial
safety protocols, operational guidelines, and disposal plans for the handling of MRS2365, a
potent and selective P2Y1 receptor agonist. Adherence to these procedures is vital for ensuring
laboratory safety and experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for MRS2365 is presented below, allowing for easy
reference and comparison.
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Property Value Citations

[[(1R,2R,3S,4R,5S)-4-[6-
Amino-2-(methylthio)-9H-purin-
. 9-yl]-2,3-
Chemical Name _ _ [1]
dihydroxybicyclo[3.1.0]hex-1-
ylImethyl] diphosphoric acid

mono ester trisodium salt

Molecular Formula C13H16NsO9P2SNas [1]
Molecular Weight 549.28 g/mol [1]
CAS Number 436847-09-5 [2]
Appearance Powder [2]
Purity >98% [1]
Solubility Soluble in water [11[2]
Storage Desiccate at -20°C or -80°C [1][2]

Operational Plan: Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for MRS2365 was not publicly available at the time of
this writing, standard laboratory precautions for handling potent chemical compounds should

be strictly followed. Users must obtain the SDS from their supplier for complete safety
information. The following table outlines the recommended PPE.
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PPE Category

Item

Rationale

Citations

Hand Protection

Nitrile or latex gloves

To prevent skin
contact with the

compound.

[3]4]

Eye Protection

Safety glasses with

side shields or

goggles

To protect eyes from
splashes or airborne
particles of the

compound.

[3]05]

Body Protection

Laboratory coat

To protect skin and
clothing from

contamination.

[4115]

Respiratory Protection

Use in a well-
ventilated area or
under a fume hood. A
respirator may be
necessary for
handling large
quantities or if
aerosolization is

possible.

To prevent inhalation

of the compound.

[5]

Important: Always perform a risk assessment before handling any chemical and consult your

institution's safety guidelines.[4]

Procedural Guidance: Handling and Disposal

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the designated workspace is clean and uncluttered.

Have all necessary equipment, including weighing materials and solvents, ready.

e Donning PPE: Put on all required personal protective equipment as outlined in the table

above.[6]
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» Weighing and Reconstitution: As MRS2365 is a potent compound, handle it with care to
avoid generating dust. Weigh the required amount in a fume hood or a designated
containment area. For reconstitution, add the solvent (e.g., water) slowly to the powder to
avoid splashing. Many suppliers provide MRS2365 pre-dissolved in water.[1][2]

o Experimentation: Conduct all experimental procedures involving MRS2365 in a well-
ventilated area or under a fume hood.

o Post-Handling: After use, securely seal the container of MRS2365 and return it to the
recommended storage condition.[1][2]

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, typically gloves
first, followed by gown and then eye protection.[6][7]

e Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.[4]
Disposal Plan:

Dispose of MRS2365 and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste. Consult your institution's environmental health and
safety office for specific guidance. Contaminated PPE should be disposed of in designated
hazardous waste containers.[5]

Signaling Pathway Visualization

MRS2365, as a selective P2Y1 receptor agonist, is involved in various signaling pathways.[2]
One such pathway involves the activation of the transcription factor NF-kB. The following
diagram illustrates a simplified representation of this signaling cascade.
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Caption: Simplified signaling pathway of MRS2365 via the P2Y1 receptor leading to NF-kB
activation.

Experimental Protocols Cited

While specific experimental protocols for MRS2365 are highly dependent on the research
guestion, a general protocol for studying its effect on platelet aggregation, as cited in the
literature, would involve the following steps.

Protocol: In Vitro Platelet Aggregation Assay

o Sample Preparation: Obtain platelet-rich plasma (PRP) from whole blood through
centrifugation.

o Baseline Measurement: Measure the baseline light transmission of the PRP in an
aggregometer.

o Addition of MRS2365: Add varying concentrations of MRS2365 to the PRP and incubate for
a specified period (e.g., 2 minutes).[8]

¢ Induction of Aggregation: Induce platelet aggregation by adding a known agonist, such as
ADP.

¢ Measurement: Continuously measure the change in light transmission as platelets
aggregate. A decrease in light scattering (increase in transmission) corresponds to platelet
aggregation.

» Data Analysis: Analyze the aggregation curves to determine the effect of MRS2365 on the
potency of the aggregating agent.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. MRS 2365 | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]

2. MRS 2365 | CAS:436847-09-5 | Highly potent and selective P2Y1 agonist | High Purity |
Manufacturer BioCrick [biocrick.com]

e 3. health.maryland.gov [health.maryland.gov]

e 4. professionals.wrha.mb.ca [professionals.wrha.mb.ca]

e 5. theunion.org [theunion.org]

e 6. Personal Protective Equipment - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
e 7. m.youtube.com [m.youtube.com]

o 8. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid
desensitization of the P2Y1 receptor of human platelets - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MRS2365]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569051#personal-protective-equipment-for-
handling-mrs2365]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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